N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-[(4-oxo-6-phenyl-1H-pyrimidin-2-yl)sulfanyl]acetamide

• Molecular Formula: C21H18N4O2S2
• Molecular Weight: 422.5 g/mol
• IUPAC Name: N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-[(4-oxo-6-phenyl-1H-pyrimidin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C21H18N4O2S2/c22-11-15-14-8-4-5-9-17(14)29-20(15)24-19(27)12-28-21-23-16(10-18(26)25-21)13-6-2-1-3-7-13/h1-3,6-7,10H,4-5,8-9,12H2,(H,24,27)(H,23,25,26)
• InChI Key: GLAXSKZGCQOHKW-UHFFFAOYSA-N
• Isomeric SMILES: C1CCC2=C(C1)C(=C(S2)NC(=O)CSC3=NC(=O)C=C(N3)C4=CC=CC=C4)C#N

Description

N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-[(4-oxo-6-phenyl-1H-pyrimidin-2-yl)sulfanyl]acetamide is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine. It is a novel small molecule compound that has shown promising results in various studies, and its synthesis, mechanism of action, and physiological effects are being extensively researched.

Mechanism of Action

The mechanism of action of N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-[(4-oxo-6-phenyl-1H-pyrimidin-2-yl)sulfanyl]acetamide involves the inhibition of specific enzymes and signaling pathways in the body. The compound has been shown to inhibit the activity of various kinases, which are involved in cell signaling and proliferation. It also inhibits the activation of inflammatory pathways and the production of pro-inflammatory cytokines. The compound has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-[(4-oxo-6-phenyl-1H-pyrimidin-2-yl)sulfanyl]acetamide have been studied extensively. The compound has been shown to induce cell cycle arrest and apoptosis in cancer cells, which may contribute to its anticancer effects. It also reduces the production of pro-inflammatory cytokines, which may contribute to its anti-inflammatory effects. The compound has also been shown to improve cognitive function and reduce oxidative stress in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-[(4-oxo-6-phenyl-1H-pyrimidin-2-yl)sulfanyl]acetamide has several advantages for lab experiments. It is a small molecule compound that can be easily synthesized and purified. It has shown promising results in various studies, and its mechanism of action and physiological effects are well understood. However, the compound also has some limitations. Its solubility in water is limited, which may affect its bioavailability and pharmacokinetics. The compound also has not been extensively studied in human clinical trials, and its safety and efficacy in humans are not yet fully understood.

Future Directions

There are several future directions for research on N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-[(4-oxo-6-phenyl-1H-pyrimidin-2-yl)sulfanyl]acetamide. One direction is to further study its potential use as an anticancer agent, particularly in combination with other chemotherapy drugs. Another direction is to study its potential use in treating neurodegenerative disorders, such as Alzheimer's disease. Further research is also needed to fully understand its safety and efficacy in humans, and to optimize its pharmacokinetics and bioavailability.

Synthesis Methods

The synthesis of N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-[(4-oxo-6-phenyl-1H-pyrimidin-2-yl)sulfanyl]acetamide involves a multi-step reaction process. The starting materials include 2-mercaptoacetamide, 2-bromo-4,5,6,7-tetrahydro-1-benzothiophene, and 2-amino-4,6-diphenylpyrimidine-5-carbonitrile. The reaction involves the formation of various intermediates, which are then subjected to further reactions to obtain the final product. The synthesis method has been optimized to improve the yield and purity of the compound.

Scientific Research Applications

N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-[(4-oxo-6-phenyl-1H-pyrimidin-2-yl)sulfanyl]acetamide has been studied extensively for its potential applications in the field of medicine. It has shown promising results in various studies, including its potential use as an anticancer agent, an anti-inflammatory agent, and a neuroprotective agent. The compound has also been studied for its potential use in treating Alzheimer's disease and other neurodegenerative disorders.